4-(Cycloheptylamino)pentan-1-ol

• Molecular Formula: C12H25NO
• Molecular Weight: 199.33 g/mol
• IUPAC Name: 4-(cycloheptylamino)pentan-1-ol
• InChI: InChI=1S/C12H25NO/c1-11(7-6-10-14)13-12-8-4-2-3-5-9-12/h11-14H,2-10H2,1H3
• InChI Key: HPAFZGJFWDRLQP-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCO)NC1CCCCCC1

Description

4-(Cycloheptylamino)pentan-1-ol is a secondary alcohol featuring a cycloheptylamine substituent at the fourth carbon of a pentanol backbone. This structural motif confers unique physicochemical and pharmacological properties. For instance, KK-92A, a compound with a similar cycloheptylamino group, is a potent GABAB receptor positive allosteric modulator (PAM) with high brain bioavailability and in vivo efficacy against nicotine addiction . The cycloheptyl group likely enhances lipophilicity, influencing blood-brain barrier penetration—a critical factor for central nervous system (CNS) therapeutics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cycloheptylamino)pentan-1-ol typically involves the reaction of cycloheptylamine with a suitable pentanol derivative. One common method is the reductive amination of 4-pentanone with cycloheptylamine in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride. The reaction is usually carried out in an inert solvent like tetrahydrofuran (THF) under controlled temperature conditions.

Industrial Production Methods

In an industrial setting, the production of 4-(Cycloheptylamino)pentan-1-ol may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(Cycloheptylamino)pentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly employed.

Substitution: Nucleophiles such as halides or alkoxides can be used under basic conditions.

Major Products Formed

Oxidation: Formation of 4-(Cycloheptylamino)pentan-2-one.

Reduction: Formation of 4-(Cycloheptylamino)pentane.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-(Cycloheptylamino)pentan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential effects on biological systems and as a probe in biochemical assays.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Cycloheptylamino)pentan-1-ol involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

KK-92A [(4-(Cycloheptylamino)-5-(4-(Trifluoromethyl)phenyl)pyrimidin-2-yl)methanol]

• Structure: Shares the cycloheptylamino moiety but incorporates a pyrimidine ring and trifluoromethylphenyl group.
• Pharmacology: Demonstrates high potency as a GABAB PAM, reducing nicotine self-administration in preclinical models. Its selectivity and brain bioavailability surpass simpler amino alcohols like 4-(Cycloheptylamino)pentan-1-ol .

4-(7-Chloroquinolin-4-ylamino)pentan-1-ol

• Structure: Features a quinoline substituent instead of cycloheptyl.
• Metabolic Role: A metabolite of chloroquine, formed via N-dealkylation and deamination.
• Key Difference: The quinoline group confers antimalarial activity in chloroquine, whereas the cycloheptyl group in 4-(Cycloheptylamino)pentan-1-ol may prioritize CNS targeting.

4-Methyl-2-[(4-Methylcyclohexyl)amino]pentan-1-ol

• Structure: Substitutes cycloheptyl with a methylcyclohexyl group and adds a methyl branch on the pentanol chain.
• Physicochemical Properties: Higher molecular weight (vs.
• Applications : Restricted to research use due to undefined toxicity profiles, unlike KK-92A, which has documented in vivo efficacy .

Physicochemical Properties

Table 1: Comparative Physicochemical Data

Compound	Molecular Formula	Molecular Weight	Key Substituents	Boiling Point (Predicted)	Solubility Trends
4-(Cycloheptylamino)pentan-1-ol	C₁₂H₂₅NO	199.33	Cycloheptylamino, pentanol	N/A	Moderate (lipophilic)
KK-92A	C₂₃H₂₉F₃N₄O	434.49	Pyrimidine, trifluoromethyl	N/A	High (CNS-penetrant)
4-(7-Chloroquinolin-4-ylamino)pentan-1-ol	C₁₄H₁₈ClN₂O	277.76	Quinoline, chlorophenyl	N/A	Low (polar metabolites)
Pentan-1-ol	C₅H₁₂O	88.15	Linear alcohol	138°C	High (hydrophilic)

• Boiling Points: Linear alcohols like pentan-1-ol follow predictable trends (propan-1-ol < butan-1-ol < pentan-1-ol) due to increased van der Waals forces . In contrast, branched or cyclic analogs like 4-(Cycloheptylamino)pentan-1-ol exhibit higher boiling points and altered solubility due to steric effects and lipophilicity.
• Solubility: The cycloheptyl group in 4-(Cycloheptylamino)pentan-1-ol reduces water solubility compared to linear alcohols but enhances membrane permeability, a trait critical for CNS drugs .